N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide

• IUPAC Name: N-cyclopropyl-3-[5-(5-ethylthiophene-2-carbonyl)-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-2-yl]propanamide
• InChI: InChI=1S/C19H24N4O2S/c1-2-16-6-7-17(26-16)19(25)22-9-10-23-15(12-22)11-14(21-23)5-8-18(24)20-13-3-4-13/h6-7,11,13H,2-5,8-10,12H2,1H3,(H,20,24)
• InChI Key: XOIAFPIVJBQGIH-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)C(=O)N2CCN3C(=CC(=N3)CCC(=O)NC4CC4)C2
• Molecular Formula: C19H24N4O2S
• Molecular Weight: 372.5 g/mol

Description

Compounds with complex structures such as the one mentioned often exhibit unique physical and chemical properties that make them of interest in fields like medicinal chemistry, material science, and chemical synthesis. They can serve as key intermediates in the development of pharmaceuticals, polymers, and advanced materials.

Synthesis Analysis

The synthesis of complex organic compounds typically involves multi-step reactions, including the formation of cyclopropane rings, pyrazolines, and tetrahydrobenzo derivatives. For example, the synthesis of related compounds involves reactions under specific conditions to achieve the desired molecular scaffold while maintaining functional group integrity Bremner et al., 1988.

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the compound's reactivity and properties. Techniques such as X-ray crystallography have been employed to elucidate the structures of complex molecules, providing insights into their 3D configuration and the spatial arrangement of their atoms Bremner et al., 1988.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds with structures related to N-cyclopropyl-3-{5-[(5-ethyl-2-thienyl)carbonyl]-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazin-2-yl}propanamide have been synthesized and evaluated for their antimicrobial and anti-inflammatory properties. For example, novel pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine derivatives have been prepared and assessed for their antibacterial and antifungal activities, with some showing promise as anti-inflammatory agents (Kendre, Landge, & Bhusare, 2015).

Anticancer Activities

Research on compounds with similar structures to the specified compound has also explored potential anticancer activities. For instance, some thienopyrimidine derivatives have been synthesized and evaluated for their anticancer efficacy, demonstrating the broad potential of such compounds in medicinal chemistry and drug development (Metwally, Abdelrazek, & Eldaly, 2016).

Immunomodulating Activity

Additionally, condensed N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides have been investigated for their immunomodulating activity, highlighting the potential for compounds with complex structures, including N-cyclopropyl derivatives, to influence immune responses and potentially contribute to treatments for immune-related conditions (Doria et al., 1991).